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Compound of Interest

Compound Name:
5-(3,4-Dimethoxy-phenyl)-2H-

pyrazole-3-carboxylic acid

CAS No.: 909857-88-1

Cat. No.: B1268943

Get Quote

Executive Summary & Biological Context
5-(3,4-Dimethoxy-phenyl)-2H-pyrazole-3-carboxylic acid (CAS: 305354-90-9) is a

substituted heterocyclic scaffold belonging to the class of pyrazole-3-carboxylic acids. While

frequently utilized as a fragment in library synthesis, its primary pharmacological relevance lies

in its structural homology to D-Amino Acid Oxidase (DAAO) inhibitors.

DAAO is a flavoenzyme responsible for the oxidative deamination of D-serine, a crucial co-

agonist of the NMDA receptor (NMDAR).[1][2][3] In conditions like Schizophrenia, where

NMDAR hypofunction is implicated, inhibiting DAAO to elevate synaptic D-serine is a validated

therapeutic strategy.[1][2][3]

This guide outlines the validation of this specific compound as a lipophilic analog of the

canonical probe MPC (3-methylpyrazole-5-carboxylic acid). It compares the molecule against

industry standards and details the experimental protocols required to confirm its bioactivity,

selectivity, and potency.
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Mechanism of Action: The D-Serine/NMDA Axis[3]
The carboxylic acid moiety of the pyrazole mimics the

-carboxyl group of D-amino acids, allowing the molecule to competitively bind to the active site
of DAAO. The 3,4-dimethoxy phenyl tail provides hydrophobic interactions within the enzyme's
substrate channel, potentially enhancing affinity compared to smaller analogs.

Pathway Visualization
The following diagram illustrates the therapeutic logic: inhibiting DAAO prevents D-serine

degradation, restoring NMDA receptor signaling.[2]
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Figure 1: Mechanism of Action. The compound competitively inhibits DAAO, preventing the

breakdown of D-Serine and enhancing NMDAR-mediated signaling.[2]

Comparative Analysis: Product vs. Alternatives
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To validate the bioactivity of 5-(3,4-Dimethoxy-phenyl)-2H-pyrazole-3-carboxylic acid, it

must be benchmarked against established DAAO inhibitors.
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Key Insight: The "Target Compound" offers a distinct advantage in lipophilicity due to the

dimethoxy-phenyl group. While MPC is the enzymatic standard, it struggles to cross the blood-

brain barrier (BBB). The validation goal is to prove that the Target Compound retains the

inhibitory potency of MPC while offering the physicochemical properties required for cellular or

in vivo utility.
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Validation Protocols
Scientific integrity requires a self-validating workflow. Use the following protocols to confirm

bioactivity.

Protocol A: In Vitro DAAO Inhibition Assay (Amplex Red)
Objective: Determine the IC50 of the compound against recombinant human DAAO.

Reagents:

Recombinant hDAAO enzyme.

Substrate: D-Serine (50 mM).

Detection: Amplex Red (10-acetyl-3,7-dihydroxyphenoxazine) + Horseradish Peroxidase

(HRP).

Buffer: 50 mM Sodium Pyrophosphate (pH 8.3).

Methodology:

Preparation: Dissolve 5-(3,4-Dimethoxy-phenyl)-2H-pyrazole-3-carboxylic acid in DMSO

(Stock 10 mM). Prepare serial dilutions (0.1 nM to 100

M).

Incubation: Mix hDAAO (0.2

g/mL) with the test compound in the buffer for 15 minutes at 25°C.

Reaction Start: Add D-Serine, HRP (0.1 U/mL), and Amplex Red (50

M).

Mechanism: DAAO degrades D-Serine

H2O2. HRP uses H2O2 to convert Amplex Red

Resorufin (Fluorescent).
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Measurement: Monitor fluorescence (Ex/Em: 530/590 nm) for 20 minutes.

Analysis: Plot slope (RFU/min) vs. log[Compound]. Calculate IC50 using non-linear

regression (GraphPad Prism).

Validity Check:

Positive Control: Run MPC alongside. The Target Compound is valid if IC50 is within 1-log of

MPC.

Negative Control: DMSO only (0% inhibition).

Protocol B: Selectivity Counter-Screen (DDO &
GPR109A)
Objective: Ensure the observed effect is specific to DAAO and not off-target effects.

D-Aspartate Oxidase (DDO) Assay:

Repeat Protocol A using DDO enzyme and D-Aspartate as substrate.

Success Criteria: IC50(DDO) / IC50(DAAO) > 50 (Selectivity Ratio).

GPR109A (Niacin Receptor) Check:

5-substituted pyrazoles can act as GPR109A agonists (anti-lipolytic).[4]

Assay: cAMP accumulation assay in CHO-K1 cells expressing GPR109A.

Note: This is critical if the compound is intended for metabolic studies, but less critical for

pure enzyme kinetics.

Experimental Workflow Diagram
This flowchart guides the researcher through the logical steps of validating the compound, from

solubility check to functional confirmation.
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Figure 2: Validation Logic Flow. A step-by-step decision tree for characterizing the compound.
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Tautomerism: The "2H" designation in the name 5-(3,4-Dimethoxy-phenyl)-2H-pyrazole-3-
carboxylic acid refers to a specific tautomer. In aqueous solution at physiological pH, the

proton rapidly exchanges between N1 and N2. Ensure your docking simulations account for

both tautomers, as the binding mode to DAAO (Arg283 interaction) depends on the specific

protonation state of the carboxylate and the pyrazole ring.

Solubility: The 3,4-dimethoxy group decreases water solubility compared to MPC.

Recommendation: Do not store in aqueous buffer. Prepare fresh dilutions from DMSO

stock immediately before the assay to avoid precipitation.

Interference: The dimethoxy group can be susceptible to fluorescence quenching. Always

run an "interference control" (Compound + H2O2 + Amplex Red, without enzyme) to ensure

the compound doesn't quench the resorufin signal directly.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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